Cas no 1342362-72-4 ((4-methylpyrimidin-2-yl)methyl(propan-2-yl)amine)

(4-methylpyrimidin-2-yl)methyl(propan-2-yl)amine is a synthetic organic compound with notable applications in medicinal chemistry. This compound exhibits excellent stability and high purity, making it a valuable intermediate for the synthesis of complex organic molecules. Its unique structure allows for versatile synthetic transformations, facilitating the development of novel therapeutic agents.
(4-methylpyrimidin-2-yl)methyl(propan-2-yl)amine structure
1342362-72-4 structure
Product Name:(4-methylpyrimidin-2-yl)methyl(propan-2-yl)amine
CAS No:1342362-72-4
MF:C9H15N3
MW:165.235501527786
CID:5700142
PubChem ID:63321583
Update Time:2025-10-31

(4-methylpyrimidin-2-yl)methyl(propan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

    • AKOS012625852
    • [(4-methylpyrimidin-2-yl)methyl](propan-2-yl)amine
    • EN300-1462283
    • CS-0277878
    • n-((4-Methylpyrimidin-2-yl)methyl)propan-2-amine
    • 1342362-72-4
    • 2-Pyrimidinemethanamine, 4-methyl-N-(1-methylethyl)-
    • (4-methylpyrimidin-2-yl)methyl(propan-2-yl)amine
    • Inchi: 1S/C9H15N3/c1-7(2)11-6-9-10-5-4-8(3)12-9/h4-5,7,11H,6H2,1-3H3
    • InChI Key: LLWOZBYHLRPPCI-UHFFFAOYSA-N
    • SMILES: N(CC1N=CC=C(C)N=1)C(C)C

Computed Properties

  • Exact Mass: 165.126597491g/mol
  • Monoisotopic Mass: 165.126597491g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 125
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 37.8Ų

(4-methylpyrimidin-2-yl)methyl(propan-2-yl)amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1462283-0.05g
[(4-methylpyrimidin-2-yl)methyl](propan-2-yl)amine
1342362-72-4
0.05g
$792.0 2023-06-06
Enamine
EN300-1462283-0.1g
[(4-methylpyrimidin-2-yl)methyl](propan-2-yl)amine
1342362-72-4
0.1g
$829.0 2023-06-06
Enamine
EN300-1462283-0.25g
[(4-methylpyrimidin-2-yl)methyl](propan-2-yl)amine
1342362-72-4
0.25g
$867.0 2023-06-06
Enamine
EN300-1462283-0.5g
[(4-methylpyrimidin-2-yl)methyl](propan-2-yl)amine
1342362-72-4
0.5g
$905.0 2023-06-06
Enamine
EN300-1462283-1.0g
[(4-methylpyrimidin-2-yl)methyl](propan-2-yl)amine
1342362-72-4
1g
$943.0 2023-06-06
Enamine
EN300-1462283-2.5g
[(4-methylpyrimidin-2-yl)methyl](propan-2-yl)amine
1342362-72-4
2.5g
$1848.0 2023-06-06
Enamine
EN300-1462283-5.0g
[(4-methylpyrimidin-2-yl)methyl](propan-2-yl)amine
1342362-72-4
5g
$2732.0 2023-06-06
Enamine
EN300-1462283-10.0g
[(4-methylpyrimidin-2-yl)methyl](propan-2-yl)amine
1342362-72-4
10g
$4052.0 2023-06-06
Enamine
EN300-1462283-50mg
[(4-methylpyrimidin-2-yl)methyl](propan-2-yl)amine
1342362-72-4
50mg
$528.0 2023-09-29
Enamine
EN300-1462283-100mg
[(4-methylpyrimidin-2-yl)methyl](propan-2-yl)amine
1342362-72-4
100mg
$553.0 2023-09-29

Additional information on (4-methylpyrimidin-2-yl)methyl(propan-2-yl)amine

Introduction to (4-methylpyrimidin-2-yl)methyl(propan-2-yl)amine and Its Significance in Modern Chemical Research

(4-methylpyrimidin-2-yl)methyl(propan-2-yl)amine, with the CAS number 1342362-72-4, is a compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, featuring a pyrimidine core substituted with a methyl group at the 4-position and an amine functional group at the 2-position, exhibits a unique structural framework that makes it a promising candidate for various applications, particularly in drug discovery and development.

The< strong>pyrimidine scaffold is a fundamental motif in many biologically active compounds, including nucleoside analogs and antiviral agents. The presence of a methyl group at the 4-position enhances the lipophilicity of the molecule, which can be crucial for its absorption and distribution within biological systems. Additionally, the< strong>methyl(propan-2-yl)amine moiety contributes to the compound's overall solubility and reactivity, making it suitable for further chemical modifications and derivatization.

In recent years, there has been a growing interest in exploring novel derivatives of pyrimidine-based compounds for their potential therapeutic effects. Studies have shown that modifications in the< strong>pyrimidine ring can significantly alter the biological activity of these molecules. For instance, certain pyrimidine derivatives have been found to exhibit inhibitory effects on enzymes involved in cancer cell proliferation and inflammation.

The< strong>amine functional group in (4-methylpyrimidin-2-yl)methyl(propan-2-yl)amine plays a critical role in its interactions with biological targets. Amines are known to form hydrogen bonds and participate in salt formation, which can enhance binding affinity to proteins and enzymes. This property makes the compound a valuable tool for designing molecules that can selectively interact with specific biological pathways.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of small molecules like (4-methylpyrimidin-2-yl)methyl(propan-2-yl)amine with high accuracy. These predictions are crucial for understanding how the compound interacts with its target proteins and for optimizing its pharmacological properties. By leveraging machine learning algorithms and molecular dynamics simulations, scientists can identify key residues on the target protein that are critical for binding affinity.

The< strong>CAS number 1342362-72-4 provides a unique identifier for this compound, ensuring consistency and accuracy in scientific literature and databases. This standardized nomenclature system is essential for researchers who need to reference specific chemical entities in their work. The CAS registry number also facilitates information retrieval from various sources, including patent databases and scientific journals.

In drug discovery pipelines, (4-methylpyrimidin-2-yl)methyl(propan-2-yl)amine has been investigated as a potential lead compound for developing new therapeutic agents. Its structural features suggest that it may have applications in treating conditions such as neurological disorders, infectious diseases, and metabolic syndromes. Further research is needed to fully elucidate its pharmacological profile and to identify potential side effects or toxicities.

The synthesis of< strong>(4-methylpyrimidin-2-yl)methyl(propan-2-yl)amine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only improve yield but also enhance scalability for industrial applications.

The< strong>biological activity of this compound has been explored through both in vitro and in vivo studies. In cell-based assays, it has been observed to modulate various signaling pathways associated with disease progression. For example, preclinical studies have indicated that derivatives of this compound may inhibit kinases involved in cancer cell survival. However, more comprehensive studies are necessary to confirm these findings and to determine optimal dosing regimens.

The< strong>pharmacokinetic properties of (4-methylpyrimidin-2-yl)methyl(propan-2-yl)amine are also of great interest. Factors such as absorption, distribution, metabolism, excretion (ADME), and toxicity (TOX) must be carefully evaluated to ensure that the compound is safe and effective for therapeutic use. Advanced analytical techniques like high-performance liquid chromatography (HPLC) and mass spectrometry (MS) are used to characterize these properties comprehensively.

In conclusion, (4-methylpyrimidin-2-yl)methyl(propan-2-yl)amine represents a significant advancement in chemical biology research due to its unique structural features and potential therapeutic applications. Ongoing studies continue to uncover new insights into its biological activity and pharmacological properties, paving the way for innovative drug development strategies. As research progresses, this compound is likely to play an increasingly important role in addressing various health challenges worldwide.

Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent